Cas no 1261851-01-7 (2-(Bromomethyl)-3-cyanobenzenesulfonamide)

• Product Name: 2-(Bromomethyl)-3-cyanobenzenesulfonamide
• CAS No: 1261851-01-7
• MF: C₈H₇BrN₂O₂S
• MW: 275.122379541397
• CID: 4982466
• Update Time: 2025-06-09

2-(Bromomethyl)-3-cyanobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-cyanobenzenesulfonamide

• Inchi： 1S/C8H7BrN2O2S/c9-4-7-6(5-10)2-1-3-8(7)14(11,12)13/h1-3H,4H2,(H2,11,12,13)
• InChI Key： QDXJMFNEULBMSD-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=CC=1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 340
• XLogP3: 0.8
• Topological Polar Surface Area: 92.3

Additional information on 2-(Bromomethyl)-3-cyanobenzenesulfonamide

Comprehensive Overview of 2-(Bromomethyl)-3-cyanobenzenesulfonamide (CAS No. 1261851-01-7)

2-(Bromomethyl)-3-cyanobenzenesulfonamide (CAS No. 1261851-01-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety, a cyano group, and a sulfonamide backbone, making it a versatile intermediate in synthetic chemistry. Its molecular structure enables diverse applications, particularly in the development of novel therapeutic agents and advanced materials.

The growing interest in 2-(Bromomethyl)-3-cyanobenzenesulfonamide is driven by its potential role in drug discovery and medicinal chemistry. Researchers are exploring its utility as a building block for small-molecule inhibitors, which are critical in targeting enzymes and receptors involved in diseases such as cancer and metabolic disorders. The compound's cyano and sulfonamide groups are particularly valuable for enhancing binding affinity and selectivity in drug design, aligning with the industry's focus on precision medicine.

In addition to pharmaceutical applications, 2-(Bromomethyl)-3-cyanobenzenesulfonamide is also studied for its potential in agrochemical innovation. The bromomethyl group offers reactivity that can be leveraged to develop new pesticides or herbicides with improved efficacy and environmental safety. This aligns with global trends toward sustainable agriculture and reduced chemical footprints, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

From a synthetic perspective, the compound's CAS No. 1261851-01-7 serves as a key identifier for researchers sourcing high-purity materials. Laboratories and manufacturers prioritize quality control and batch consistency, especially when the compound is used in high-throughput screening or combinatorial chemistry. The demand for reliable suppliers of 2-(Bromomethyl)-3-cyanobenzenesulfonamide has increased, reflecting its importance in cutting-edge research.

Another area of interest is the compound's potential in material science. Its structural features, such as the cyano group, may contribute to the development of advanced polymers or coatings with tailored properties. This aligns with the broader trend of functional materials innovation, where researchers seek compounds that can enhance durability, conductivity, or other performance metrics.

As the scientific community continues to explore 2-(Bromomethyl)-3-cyanobenzenesulfonamide, questions about its synthetic pathways, stability, and scalability remain top of mind. Researchers frequently search for optimized protocols to produce the compound efficiently, balancing yield and purity. Additionally, its mechanism of action in biological systems is a subject of ongoing investigation, particularly in the context of targeted therapy development.

In summary, 2-(Bromomethyl)-3-cyanobenzenesulfonamide (CAS No. 1261851-01-7) represents a compelling case study in modern chemical research. Its multifaceted applications—from drug discovery to material science—highlight its value as a research tool. As industries prioritize innovation and sustainability, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.